Cas no 2097981-37-6 (methyl 2-(5-amino-3-(tert-butyl)-1H-pyrazol-1-yl)acetate)

methyl 2-(5-amino-3-(tert-butyl)-1H-pyrazol-1-yl)acetate structure
2097981-37-6 structure
Product Name:methyl 2-(5-amino-3-(tert-butyl)-1H-pyrazol-1-yl)acetate
CAS No:2097981-37-6
MF:C10H17N3O2
MW:211.260882139206
CID:5724470
PubChem ID:121214084
Update Time:2023-10-27

methyl 2-(5-amino-3-(tert-butyl)-1H-pyrazol-1-yl)acetate Chemical and Physical Properties

Names and Identifiers

    • methyl 2-(5-amino-3-(tert-butyl)-1H-pyrazol-1-yl)acetate
    • methyl 2-(5-amino-3-tert-butylpyrazol-1-yl)acetate
    • 2097981-37-6
    • EN300-6510388
    • methyl 2-(5-amino-3-tert-butyl-1H-pyrazol-1-yl)acetate
    • starbld0020227
    • AKOS026724566
    • F2198-5910
    • 1H-Pyrazole-1-acetic acid, 5-amino-3-(1,1-dimethylethyl)-, methyl ester
    • Inchi: 1S/C10H17N3O2/c1-10(2,3)7-5-8(11)13(12-7)6-9(14)15-4/h5H,6,11H2,1-4H3
    • InChI Key: GDKMEZKFBGZNKB-UHFFFAOYSA-N
    • SMILES: O(C)C(CN1C(=CC(C(C)(C)C)=N1)N)=O

Computed Properties

  • Exact Mass: 211.132076794g/mol
  • Monoisotopic Mass: 211.132076794g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 237
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 70.1Ų

Experimental Properties

  • Color/Form: NA
  • Density: 1.2±0.1 g/cm3
  • Boiling Point: 341.4±37.0 °C at 760 mmHg
  • pka: 4.05±0.10(Predicted)

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